Cas no 880770-85-4 (1H-Pyrrolo[2,3-b]pyridine, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-)

• Product name: 1H-Pyrrolo[2,3-b]pyridine, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-
• CAS No: 880770-85-4
• MF: C₂₁H₁₈N₂O₂
• MW: 330.379825115204
• CID: 646016
• PubChem ID: 57891679

1H-Pyrrolo[2,3-b]pyridine, 3-[4-methoxy-3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-[4-methoxy-3-(phenylmethoxy)phenyl]-
• 3-(4-methoxy-3-phenylmethoxyphenyl)-1H-pyrrolo[2,3-b]pyridine
• 880770-85-4
• DTXSID50728207
• 3-[3-(Benzyloxy)-4-methoxyphenyl]-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL858205

• Inchi： InChI=1S/C21H18N2O2/c1-24-19-10-9-16(18-13-23-21-17(18)8-5-11-22-21)12-20(19)25-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： FMMSWKXSSGXFCB-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C2=CNC3=C2C=CC=N3)OCC4=CC=CC=C4

Computed Properties

• Exact Mass: 330.136827821g/mol
• Monoisotopic Mass: 330.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.1Ų